![molecular formula C11H15NO2 B8335174 {2-[2-Methyl-3-(methyloxy)phenyl]ethyl}formamide](/img/structure/B8335174.png)
{2-[2-Methyl-3-(methyloxy)phenyl]ethyl}formamide
Cat. No. B8335174
M. Wt: 193.24 g/mol
InChI Key: UQRACQBYOVCYHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][c:2]1[c:3]([CH2:10][CH2:11][NH2:12])[cH:4][cH:5][cH:6][c:7]1[O:8][CH3:9].[CH:13](=[O:14])[O:15][CH2:16][CH3:17]>>[CH3:1][c:2]1[c:3]([CH2:10][CH2:11][NH:12][CH:13]=[O:14])[cH:4][cH:5][cH:6][c:7]1[O:8][CH3:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1cccc(CCN)c1C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1cccc(CCNC=O)c1C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
